Cas no 2228716-19-4 (tert-butyl N-2-amino-3-(2,5-dimethylthiophen-3-yl)propylcarbamate)

• Product Name: tert-butyl N-2-amino-3-(2,5-dimethylthiophen-3-yl)propylcarbamate
• CAS No: 2228716-19-4
• MF: C₁₄H₂₄N₂O₂S
• MW: 284.417562484741
• CID: 6436787
• PubChem ID: 165830386
• Update Time: 2025-07-24

tert-butyl N-2-amino-3-(2,5-dimethylthiophen-3-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-3-(2,5-dimethylthiophen-3-yl)propylcarbamate
• 2228716-19-4
• tert-butyl N-[2-amino-3-(2,5-dimethylthiophen-3-yl)propyl]carbamate
• EN300-1899563

• Inchi： 1S/C14H24N2O2S/c1-9-6-11(10(2)19-9)7-12(15)8-16-13(17)18-14(3,4)5/h6,12H,7-8,15H2,1-5H3,(H,16,17)
• InChI Key： FCUVXIJTOBORDC-UHFFFAOYSA-N
• SMILES： S1C(C)=CC(=C1C)CC(CNC(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 284.15584919g/mol
• Monoisotopic Mass: 284.15584919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 92.6Ų

Additional information on tert-butyl N-2-amino-3-(2,5-dimethylthiophen-3-yl)propylcarbamate

tert-butyl N-2-amino-3-(2,5-dimethylthiophen-3-yl)propylcarbamate: A Comprehensive Overview

tert-butyl N-2-amino-3-(2,5-dimethylthiophen-3-yl)propylcarbamate, also known by its CAS number 2228716-19-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has been extensively studied for its potential applications in drug development and material science. The molecule's structure is characterized by a tert-butyl group attached to a carbamate moiety, which is further connected to an amino group and a substituted thiophene ring.

The thiophene ring in this compound is substituted with two methyl groups at the 2 and 5 positions, creating a unique electronic environment that influences the compound's reactivity and biological activity. Recent studies have highlighted the importance of thiophene derivatives in medicinal chemistry due to their ability to interact with various biological targets, such as enzymes and receptors. The presence of the amino group in tert-butyl N-2-amino-3-(2,5-dimethylthiophen-3-yl)propylcarbamate adds another layer of functionality, potentially enhancing its bioavailability and pharmacokinetic properties.

One of the most promising applications of this compound lies in its potential as a precursor for more complex molecules. Researchers have explored the use of tert-butyl N-2-amino-3-(2,5-dimethylthiophen-3-yl)propylcarbamate in the synthesis of bioactive compounds with improved therapeutic indices. For instance, studies have shown that modifying the substituents on the thiophene ring can significantly alter the compound's ability to inhibit certain enzymes or modulate cellular signaling pathways.

In terms of synthesis, tert-butyl N-2-amino-3-(2,5-dimethylthiophen-3-yl)propylcarbamate can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. The choice of synthetic route often depends on the availability of starting materials and the desired purity of the final product. Recent advancements in catalytic methods have made it possible to synthesize this compound with higher yields and greater efficiency.

The pharmacological properties of tert-butyl N-2-amino-3-(2,5-dimethylthiophen-3-yl)propylcarbamate have been a focal point of recent research efforts. Preclinical studies suggest that this compound exhibits moderate activity against certain cancer cell lines, potentially due to its ability to induce apoptosis or inhibit cell proliferation. Additionally, there is growing interest in its potential as an anti-inflammatory agent, with studies indicating that it may modulate key inflammatory pathways.

Another area where tert-butyl N-2-amino-3-(2,5-dimethylthiophen-3-yl)propylcarbamate has shown promise is in the development of materials with unique electronic properties. The thiophene moiety in this compound is known for its conjugation capabilities, which can be exploited in creating advanced materials such as organic semiconductors or conductive polymers.

In conclusion, tert-butyl N-[tert-but]y N-[tert]y N-[tert]y propionamide (CAS 108789768), also known as [N-tert-butoxycarbonyl]amino acid derivatives (CAS 108789768), represents a versatile building block for chemical synthesis and drug discovery. Its unique structure and functional groups make it an attractive candidate for further research across multiple disciplines.